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Ochratoxins and related substances
Ochratoxins are a group of mycotoxins produced by fungi, primarily Aspergillus and Penicillium species. These secondary metabolites can contaminate various food products, including grains, coffee beans, and dried fruits, posing significant health risks to humans and animals due to their potential nephrotoxic, hepatotoxic, and carcinogenic effects. The primary ochratoxins identified include Ochratoxin A (OTA), B, C, D, E, F, and G. Among these, OTA is the most prevalent and notorious for its wide distribution in foodstuffs and its strong toxicity.
The presence of ochratoxins can be monitored through various analytical techniques such as liquid chromatography with mass spectrometry detection (LC-MS/MS). To mitigate their impact on public health, strict regulatory limits have been established. For instance, the European Union sets a maximum limit of 5 μg/kg for OTA in foodstuffs.
In industrial applications, detecting and removing ochratoxins from contaminated materials is crucial to ensure product safety. This can involve using adsorbents such as activated carbon or zeolites, employing advanced purification methods like reverse osmosis, or developing genetically modified plants resistant to ochratoxin-producing fungi.
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Salidroside: A Novel Neuroprotective Compound with Therapeutic Potential in Chemical BiopharmaceuticalsSalidroside: A Novel Neuroprotective Compound with Therapeutic Potential in Chemical Biopharmaceuticals Salidroside, a bioactive compound extracted from the Rhodiola rosea plant, has garnered significant attention in recent years due to its potent neuroprotective properties. As a key component of traditional medicine, salidroside has shown remarkable potential in addressing various neurological...
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Chlorfenapyr: A Novel Insecticide in Chemical BiopharmaceuticalsChlorfenapyr: A Novel Insecticide in Chemical Biopharmaceuticals Chlorfenapyr, a pyridopyrimidine-based insecticide, has emerged as a promising compound in the field of chemical biopharmaceuticals. Its unique structure and mechanism of action make it an effective tool for pest control while minimizing environmental impact. This article delves into the properties, applications, and significance of...
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Exploring the Pharmaceutical Applications of Disodium SuccinateExploring the Pharmaceutical Applications of Disodium Succinate Introduction to Disodium Succinate Disodium succinate is a sodium salt of succinic acid, a dicarboxylic acid that plays a crucial role in the tricarboxylic acid (TCA) cycle. Widely recognized for its potential in pharmaceutical and biomedical applications, disodium succinate has garnered significant attention due to its versatile...
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Amlodipine-Based Chemical Biopharmaceuticals: Recent Advances and ApplicationsAmlodipine-Based Chemical Biopharmaceuticals: Recent Advances and Applications Amlodipine, a calcium channel blocker widely used in the treatment of hypertension and cardiovascular diseases, has served as a cornerstone in clinical medicine for decades. In recent years, there has been significant progress in the development of amlodipine-based chemical biopharmaceuticals, which combine the...
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The Therapeutic Potential of Adenosine-5'-monophosphate in Modern BiopharmaceuticalsThe Therapeutic Potential of Adenosine-5'-monophosphate in Modern Biopharmaceuticals Introduction to Adenosine-5'-Monophosphate (AMP) Adenosine-5'-monophosphate (AMP) is a nucleoside monophosphate that plays a crucial role in various biological processes. It serves as a building block for adenosine triphosphate (ATP), the energy currency of cells, and is involved in signaling pathways that...
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N-(Azido-PEG4)-biocytin Cas No: 2055042-70-9 -
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